Cas no 360074-85-7 (2-Amino-2-phenylhexanoic acid methyl ester)

• Product Name: 2-Amino-2-phenylhexanoic acid methyl ester
• CAS No: 360074-85-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 67839
• PubChem ID: 24820311
• Update Time: 2025-04-18

2-Amino-2-phenylhexanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-phenylhexanoic acid methyl ester
• Benzeneacetic acid, α-amino-α-butyl-, methyl ester, (αS)-
• methyl 2-amino-2-phenylhexanoate
• AKOS015843206
• CS-0001942
• methyl2-amino-2-phenylhexanoate
• 1021088-75-4
• 2-Amino-2-phenyl-hexanoic acid methyl ester
• DTXSID40647478
• 360074-85-7
• Methyl 2-phenylnorleucinate
• AC-2276
• FT-0646148
• SCHEMBL7514059

• Inchi： 1S/C13H19NO2/c1-3-4-10-13(14,12(15)16-2)11-8-6-5-7-9-11/h5-9H,3-4,10,14H2,1-2H3
• InChI Key： GTGCPCXBADEBNA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CC=1)(CCCC)N)=O

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.039
• Boiling Point: 306.6°Cat760mmHg
• Flash Point: 160.9°C
• Refractive Index: 1.511
• PSA: 52.32000
• LogP: 2.90410